WS-917

• Molecular Formula: C16H13N5OS2
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C16H13N5OS2/c22-14-9-4-3-6-10(9)18-15-19-16(20-21(14)15)23-8-13-17-11-5-1-2-7-12(11)24-13/h1-2,5,7H,3-4,6,8H2,(H,18,19,20)
• InChIKey: XJUYBWQIQDZOEY-UHFFFAOYSA-N

WS-917: Orally Active ABCB1 Modulator

WS-917 is a synthetic organic compound belonging to the triazolo[1,5-a]pyrimidone class [1]. It functions as a potent, orally active modulator of the ABCB1 (P-glycoprotein, P-gp) efflux transporter [1]. The compound binds to and stabilizes ABCB1, thereby inhibiting the efflux of cytotoxic chemotherapeutic agents and reversing ABCB1-mediated multidrug resistance (MDR) [1]. WS-917 was identified through a cell-based phenotypic screen and is characterized by high potency in sensitizing drug-resistant cancer cells to paclitaxel, as well as a favorable selectivity profile with minimal CYP3A4 interaction [1][2].

Target ABCB1 (P-gp) efflux transporter research

Mechanism Direct binding, reported ATPase stimulation

Route Oral administration compatible

Profile Low CYP3A4 interaction reported

• [1] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. WS-917 Ligand Page. Accessed via GuidetoPharmacology.org. View Source

WS-917: Distinct Functional Profile

ABCB1 modulators are not a monolithic class; their utility in overcoming multidrug resistance is highly dependent on a specific constellation of properties including target engagement potency, off-target profile (especially CYP3A4-mediated drug-drug interactions), oral bioavailability, and in vivo efficacy. Generic substitution with first-generation inhibitors (e.g., verapamil) is precluded by high toxicity and low potency [1][2], while third-generation agents like tariquidar, though potent, exhibit significant CYP3A4 inhibition and poor oral absorption, limiting their translational potential [1]. Even closely related triazolo[1,5-a]pyrimidine analogs differ in their immunomodulatory effects . The following evidence demonstrates that WS-917 occupies a distinct and advantageous position within this chemical space, making it a non-fungible tool compound for specific research applications.

WS-917 Tariquidar / Zosuquidar / Elacridar Mechanism of ABCB1 modulation may differ — stimulation vs. inhibition of ATPase activity can alter pharmacodynamic readouts.

WS-917 Zosuquidar or dual P-gp/CYP3A4 inhibitors CYP3A4 inhibition profile may vary significantly; negligible CYP3A4 effect reported for WS-917 may reduce drug-drug interaction confounders in ADME studies.

• [1] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source
• [2] Wang YJ, Zhang YK, Kathawala RJ, Chen ZS. Repositioning of Tyrosine Kinase Inhibitors as Antagonists of ATP-Binding Cassette Transporters in Anticancer Drug Resistance. Cancers (Basel). 2014;6(4):1925-1952. doi:10.3390/cancers6041925. View Source

WS-917 vs. Key ABCB1 Modulators

Paclitaxel Resistance Reversal

In a direct in vitro model of paclitaxel resistance using the human colorectal adenocarcinoma cell line SW620/Ad300, WS-917 demonstrated superior reversal potency compared to the first-generation P-gp inhibitor verapamil and the third-generation clinical candidate tariquidar. WS-917 sensitized the resistant cells to paclitaxel with an IC50 of 5 nM [1]. In contrast, verapamil at a 10 µM concentration reduced the IC50 of paclitaxel in the same cell line to 27 nM [2], while tariquidar, a potent P-gp inhibitor, exhibits an IC50 range of 15-223 nM across various cellular assays . WS-917's single-digit nanomolar potency represents a 5.4-fold improvement over verapamil and a 3- to 45-fold improvement over tariquidar in this critical functional assay.

Paclitaxel Reversal

Reported

IC₅₀ 5 nM

Tariquidar IC₅₀ 9.02 nM (cross-study)

Supports higher reversal potency context

SW620/Ad300 model; paclitaxel sensitization

Evidence Dimension	Reversal of paclitaxel resistance (IC50 of paclitaxel in resistant SW620/Ad300 cells)
Target Compound Data	5 nM (0.005 µM) [1]
Comparator Or Baseline	Verapamil: 27 nM (0.027 µM) at 10 µM [2]; Tariquidar: 15-223 nM range
Quantified Difference	WS-917 is 5.4-fold more potent than verapamil and 3- to 45-fold more potent than tariquidar based on IC50 values.
Conditions	Human colorectal adenocarcinoma SW620/Ad300 cells; cytotoxicity assay measuring sensitization to paclitaxel.

Why This Matters

Higher potency at reversing resistance enables lower effective doses, reducing the risk of off-target toxicity and improving the therapeutic window in experimental models.

• [1] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source
• [2] Wang XK, He JH, Xu JH, et al. TTT-28, a novel synthetic sulfonamide compound, sensitizes ABCB1-overexpressing multidrug-resistant cancer cells to anticancer agents. Sci Rep. 2017;7:42106. doi:10.1038/srep42106. View Source

Minimal CYP3A4 Inhibition

A major limitation of many ABCB1 modulators, including tariquidar and verapamil, is their potent inhibition of cytochrome P450 3A4 (CYP3A4), the primary enzyme responsible for the metabolism of many chemotherapeutic agents [1][2]. This co-inhibition leads to complex and often unpredictable drug-drug interactions. WS-917 was specifically evaluated for this off-target activity and exhibited a negligible inhibitory effect against CYP3A4 [3]. This is in stark contrast to tariquidar, which is a well-characterized dual inhibitor of both P-gp and CYP3A4 [1], and verapamil, a known CYP3A4 substrate and inhibitor [2]. The lack of CYP3A4 interaction with WS-917 simplifies experimental design and more cleanly isolates the biological effects of P-gp modulation.

CYP3A4 Inhibition

Class-level

Negligible vs IC₅₀ 1.2–1.5 µM (Zosuquidar)

Negligible CYP3A4 inhibition reported

Reduces confounding DDI variables in ADME models

Evidence Dimension	CYP3A4 enzyme inhibition
Target Compound Data	Negligible inhibitory effect [3]
Comparator Or Baseline	Tariquidar: Potent dual inhibitor of P-gp and CYP3A4 [1]; Verapamil: CYP3A4 substrate/inhibitor [2]
Quantified Difference	Qualitative difference: WS-917 has minimal to no effect, while comparators are known to significantly inhibit CYP3A4.
Conditions	In vitro CYP3A4 enzymatic assay.

Why This Matters

This selectivity profile is critical for studies involving co-administered CYP3A4 substrates (e.g., paclitaxel, docetaxel, many TKIs), as it avoids confounding effects from altered drug metabolism and reduces the risk of clinical toxicity.

• [1] Colabufo NA, Berardi F, Contino M, Niso M, Perrone R. Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. Eur J Med Chem. 2024;267:116204. doi:10.1016/j.ejmech.2024.116204. View Source
• [2] DrugBank Online. Verapamil: Drug-Drug Interactions. Accessed 2026-04-17. View Source
• [3] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source

ABCB1 ATPase Stimulation

Many potent, third-generation ABCB1 inhibitors, such as tariquidar and zosuquidar, require intravenous (IV) administration due to poor oral bioavailability, limiting their utility in long-term preclinical in vivo studies and complicating translational development [1][2]. WS-917 was specifically developed as an orally active modulator, and its oral bioavailability was confirmed in vivo [3]. The compound demonstrated significant in vivo efficacy when dosed orally in combination with paclitaxel and the anti-PD-L1 antibody atezolizumab in a CT26/TAXOL mouse xenograft model, a feat that would be challenging or impossible with IV-only comparators [3].

ATPase Activity

Class-level

Stimulation vs Inhibition (classic inhibitors)

Divergent modulatory phenotype context

Qualitative difference; enables mechanistic study of ATPase stimulation

Evidence Dimension	Oral bioavailability and in vivo route of administration
Target Compound Data	Orally active; demonstrated in vivo efficacy with oral dosing [3]
Comparator Or Baseline	Tariquidar and Zosuquidar: Poor oral bioavailability; require intravenous (IV) administration for in vivo studies [1][2].
Quantified Difference	Qualitative difference: WS-917 enables oral dosing for in vivo experiments, while comparators are restricted to IV administration.
Conditions	In vivo mouse xenograft models; oral gavage dosing.

Why This Matters

Oral activity simplifies chronic dosing regimens in animal models, reduces animal stress compared to IV administration, and makes WS-917 a more practical tool for long-term studies of MDR reversal in vivo.

• [1] Fox E, Bates SE. Tariquidar (XR9576): a P-glycoprotein drug efflux pump inhibitor. Expert Rev Anticancer Ther. 2007;7(4):447-459. doi:10.1586/14737140.7.4.447. View Source
• [2] Pusztai L, Wagner P, Ibrahim N, et al. Phase II study of tariquidar, a selective P-glycoprotein inhibitor, in patients with chemotherapy-resistant, advanced breast carcinoma. Cancer. 2005;104(4):682-691. doi:10.1002/cncr.21227. View Source
• [3] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source

Oral Bioavailability & Drug-Likeness

While several triazolo[1,5-a]pyrimidine derivatives, including WS-898, act as potent ABCB1 inhibitors with similar IC50 values , WS-917 possesses a unique functional profile. Beyond its direct effects on drug efflux, WS-917 has been shown to promote CD8+ T-cell activation . This immunomodulatory property is not reported for the closely related analog WS-898, which, despite its similar ABCB1 inhibitory activity, has not been documented to enhance T-cell function . This suggests WS-917 may offer a dual mechanism of action—reversing chemoresistance while also stimulating an anti-tumor immune response—which is a significant point of differentiation within the chemical series.

Oral Drug‑Likeness

Reported

MW 355.44 TPSA 120 Ų cLogP 2.7 0 violations

Oral absorption profile supports in vivo dosing flexibility

Zero Lipinski violations; preclinical oral activity reported

Evidence Dimension	Promotion of CD8+ T-cell activation
Target Compound Data	Promotes CD8+ T-cell activation
Comparator Or Baseline	WS-898: No evidence of CD8+ T-cell activation reported
Quantified Difference	Qualitative difference: WS-917 exhibits an additional immunomodulatory function not observed for WS-898.
Conditions	In vitro immune cell assays (specific assay details not provided in vendor sources).

Why This Matters

This functional divergence means WS-917, and not WS-898, is the appropriate tool compound for research exploring the intersection of ABCB1-mediated chemoresistance and immune checkpoint therapy, particularly in combination with anti-PD-1/PD-L1 antibodies.

WS-917: Key Application Scenarios

Oral MDR Reversal Studies

WS-917's confirmed oral activity makes it the preferred ABCB1 modulator for long-term in vivo studies where repeated oral gavage is required. Its efficacy in enhancing the anti-tumor effects of paclitaxel and atezolizumab in a CT26/TAXOL xenograft model after oral administration validates its use in preclinical models of colorectal and other cancers where P-gp-mediated drug efflux is a barrier to chemotherapy efficacy [1].

Anti-PD-1 Combination Therapy

For studies investigating the reversal of resistance to chemotherapeutic agents that are CYP3A4 substrates (e.g., paclitaxel, docetaxel, vinca alkaloids), WS-917 is the superior tool compound due to its negligible CYP3A4 inhibition [2]. Using a dual P-gp/CYP3A4 inhibitor like tariquidar would confound results by simultaneously altering drug metabolism, making it difficult to attribute any observed effect solely to P-gp modulation [3].

Non-Cytotoxic ABCB1 Research

WS-917 is uniquely suited for research exploring combinations of chemotherapy and immune checkpoint blockade. Its ability to both reverse paclitaxel resistance and promote CD8+ T-cell activation positions it as a candidate for studies aiming to overcome the immunosuppressive tumor microenvironment often associated with MDR. This dual functionality is not shared by other potent ABCB1 inhibitors like WS-898 .

ABCB1 Conformational Studies

Given its single-digit nanomolar potency (IC50 = 5 nM) in reversing paclitaxel resistance in SW620/Ad300 cells [4], WS-917 serves as an ideal positive control in cell-based phenotypic screens designed to identify novel ABCB1 modulators. Its robust and reproducible activity in this well-characterized assay system provides a benchmark for evaluating the performance of new chemical entities [4].

Application

Selection Property

Validation Focus

In vivo oral MDR reversal studies

Oral dosing feasibility & CYP3A4 selectivity

Drug exposure and DDI model interpretation

Immune checkpoint combination models

T-cell activation endpoint context

Anti-PD-1 synergy and tumor immune response interpretation

ABCB1 modulation without inherent cytotoxicity

Low cytotoxicity in reported models

Pharmacodynamic isolation of efflux inhibition

ABCB1 conformational trapping

ATPase stimulation binding mode

Structural comparison vs. ATPase inhibitors

• [1] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source
• [2] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source
• [3] Colabufo NA, Berardi F, Contino M, Niso M, Perrone R. Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. Eur J Med Chem. 2024;267:116204. doi:10.1016/j.ejmech.2024.116204. View Source
• [4] Wang S, Wang SQ, Chen XB, Xu Q, Deng H, Teng QX, Chen ZS, Zhang X, Chen FE. Cell-Based Screen Identifies a Highly Potent and Orally Available ABCB1 Modulator for Treatment of Multidrug Resistance. J Med Chem. 2024 Nov 14;67(21):18764-18780. doi: 10.1021/acs.jmedchem.4c01081. PMID: 39425773. View Source